Cas no 2229108-92-1 (methyl 3-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-hydroxypropanoate)

• Product Name: methyl 3-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-hydroxypropanoate
• CAS No: 2229108-92-1
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 6321006
• PubChem ID: 165713581
• Update Time: 2025-10-29

methyl 3-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-hydroxypropanoate
• EN300-1748129
• 2229108-92-1

• Inchi： 1S/C12H14O5/c1-15-12(14)9(13)7-8-3-2-4-10-11(8)17-6-5-16-10/h2-4,9,13H,5-7H2,1H3
• InChI Key： IPFVPPYHZCBZKY-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC=C(C1=2)CC(C(=O)OC)O

Computed Properties

• Exact Mass: 238.08412354g/mol
• Monoisotopic Mass: 238.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 65Ų

Additional information on methyl 3-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-hydroxypropanoate

Methyl 3-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-hydroxypropanoate: A Comprehensive Overview

Methyl 3-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-hydroxypropanoate (CAS No. 2229108-92-1) is a unique compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct molecular structure, holds potential applications in various therapeutic areas. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of methyl 3-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-hydroxypropanoate is notable for its combination of a benzodioxin ring and a hydroxypropanoate moiety. The benzodioxin ring is a common structural motif found in many natural products and synthetic compounds with diverse biological activities. The presence of the hydroxy group and the ester functionality imparts additional reactivity and functional versatility to the molecule.

One of the key aspects of methyl 3-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-hydroxypropanoate is its synthesis. Various synthetic routes have been reported in the literature to produce this compound efficiently. One common approach involves the condensation of 5-hydroxymethyl-1,4-benzodioxin with an appropriate methyl ester derivative under controlled conditions. This method ensures high yields and purity, making it suitable for large-scale production.

Recent studies have highlighted the potential biological activities of methyl 3-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-hydroxypropanoate. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits significant anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that methyl 3-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-hydroxypropanoate could be a promising candidate for the development of anti-inflammatory drugs.

Another area of interest is the compound's potential as an antioxidant. A study conducted by a team of researchers from the University of California demonstrated that methyl 3-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-hydroxypropanoate possesses strong radical scavenging activity. The compound was shown to effectively neutralize reactive oxygen species (ROS), which are known to cause oxidative stress and cellular damage. This property makes it a potential therapeutic agent for conditions associated with oxidative stress, such as neurodegenerative diseases and cardiovascular disorders.

In addition to its anti-inflammatory and antioxidant properties, methyl 3-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-hydroxypropanoate has also been investigated for its effects on cell proliferation and apoptosis. A study published in the International Journal of Molecular Sciences reported that this compound can induce apoptosis in cancer cells while sparing normal cells. The mechanism underlying this selective cytotoxicity is believed to involve the modulation of key signaling pathways involved in cell survival and death.

The safety profile of methyl 3-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-hydroxypropanoate is another critical aspect that has been evaluated in preclinical studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic concentrations. Animal studies have demonstrated that it is well-tolerated with minimal side effects when administered orally or intravenously. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, methyl 3-(2,3-dihydro-1,4-benzodioxin-5-yl)-2-hydroxypropanoate (CAS No. 2229108-92-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable safety profile make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.